Cas no 2091692-25-8 (Benzene, 1-(bromomethyl)-2-chloro-5-fluoro-3-methoxy-)

• Product Name: Benzene, 1-(bromomethyl)-2-chloro-5-fluoro-3-methoxy-
• CAS No: 2091692-25-8
• MF: C₈H₇BrClFO
• MW: 253.495984315872
• CID: 5331857
• Update Time: 2025-11-01

Benzene, 1-(bromomethyl)-2-chloro-5-fluoro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-2-chloro-5-fluoro-3-methoxy-

• Inchi： 1S/C8H7BrClFO/c1-12-7-3-6(11)2-5(4-9)8(7)10/h2-3H,4H2,1H3
• InChI Key： OYDMVOWYJWCWJP-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC(F)=CC(OC)=C1Cl

Additional information on Benzene, 1-(bromomethyl)-2-chloro-5-fluoro-3-methoxy-

Benzene, 1-(bromomethyl)-2-chloro-5-fluoro-3-methoxy- (CAS No. 2091692-25-8): A Comprehensive Overview

Benzene, 1-(bromomethyl)-2-chloro-5-fluoro-3-methoxy- (CAS No. 2091692-25-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. The presence of multiple functional groups, including a bromomethyl moiety, a chloro substituent, a fluoro group, and a methoxy group, makes it a valuable building block for the development of novel therapeutic agents.

The compound's chemical structure imparts distinct reactivity patterns that are exploited in synthetic chemistry. The bromomethyl group, for instance, is highly reactive and can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional units. This reactivity is particularly useful in constructing complex molecular architectures required for drug discovery. Additionally, the chloro and fluoro substituents contribute to the compound's electronic properties, influencing its interactions with biological targets.

In recent years, there has been growing interest in the use of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The incorporation of a fluoro group in Benzene, 1-(bromomethyl)-2-chloro-5-fluoro-3-methoxy- aligns with this trend, making it a promising candidate for further exploration in drug development. Studies have shown that fluorine atoms can modulate the pharmacokinetic properties of molecules, leading to improved efficacy and reduced side effects.

The methoxy group in this compound also plays a crucial role in its chemical behavior. Methoxy-substituted benzenes are known to exhibit enhanced solubility in polar solvents, which can be advantageous in formulation development. Furthermore, the methoxy group can participate in hydrogen bonding interactions, potentially improving the binding affinity of derived compounds to biological targets.

The synthesis of Benzene, 1-(bromomethyl)-2-chloro-5-fluoro-3-methoxy- involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and sustainable routes to this compound. For instance, catalytic processes and green chemistry principles have been employed to minimize waste and reduce energy consumption during production.

In the realm of pharmaceutical research, this compound has been utilized as a precursor for various bioactive molecules. Its structural features allow for the facile introduction of additional functional groups through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic scaffolds that are prevalent in many drugs on the market today.

The potential applications of Benzene, 1-(bromomethyl)-2-chloro-5-fluoro-3-methoxy- extend beyond small molecule drug discovery. It has also been explored as a key intermediate in the synthesis of polymers and materials with specialized properties. The unique combination of functional groups makes it suitable for creating polymers that exhibit tailored solubility, thermal stability, and mechanical strength.

Evaluation of the compound's biological activity has revealed promising results in preliminary studies. Derivatives of this molecule have shown potential as inhibitors of various enzymes and receptors involved in critical biological pathways. These findings underscore the importance of further investigation into its pharmacological profile.

The role of computational chemistry in understanding the behavior of complex molecules like Benzene, 1-(bromomethyl)-2-chloro-5-fluoro-3-methoxy- cannot be overstated. Advanced computational methods allow researchers to predict molecular interactions and optimize synthetic routes with greater accuracy. These tools are essential for guiding experimental work and accelerating the discovery process.

In conclusion, Benzene, 1-(bromomethyl)-2-chloro-5-fluoro-3-methoxy- (CAS No. 2091692-25-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features and reactivity patterns make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this molecule, its importance is likely to grow further.